Cas no 861384-72-7 (1-Propanone,1-(2-methoxy-5-methyl-1-pyrrolidinyl)-)
861384-72-7 structure
Product Name:1-Propanone,1-(2-methoxy-5-methyl-1-pyrrolidinyl)-
CAS No:861384-72-7
MF:C9H17NO2
MW:171.23678278923
CID:718294
PubChem ID:121227420
Update Time:2025-04-19
1-Propanone,1-(2-methoxy-5-methyl-1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanone,1-(2-methoxy-5-methyl-1-pyrrolidinyl)-
- Pyrrolidine, 2-methoxy-5-methyl-1-propionyl- (2CI)
- 861384-72-7
- 1-(2-Methoxy-5-methylpyrrolidin-1-yl)propan-1-one
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- Inchi: 1S/C9H17NO2/c1-4-8(11)10-7(2)5-6-9(10)12-3/h7,9H,4-6H2,1-3H3
- InChI Key: MXLYVIUXUPKDOZ-UHFFFAOYSA-N
- SMILES: O(C)C1CCC(C)N1C(CC)=O
Computed Properties
- Exact Mass: 171.126
- Monoisotopic Mass: 171.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 1.1
1-Propanone,1-(2-methoxy-5-methyl-1-pyrrolidinyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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